Cas no 435271-32-2 (Isoquinoline-4-carbothioamide)

• Product Name: Isoquinoline-4-carbothioamide
• CAS No: 435271-32-2
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• MDL: MFCD06738908
• CID: 327017
• PubChem ID: 20493511
• Update Time: 2025-04-19

Isoquinoline-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarbothioamide
• isoquinoline-4-carbothioamide
• Isoquinoline-4-carbothioic acid amide
• ISOQUINOLINE-4-THIOCARBOXAMIDE
• ISOQUINOLINE-4-THIOCARBOXYAMIDE
• BCP15438
• AKOS006294369
• MFCD06738908
• F13720
• SCHEMBL6627806
• DTXSID70608057
• CS-B1798
• 435271-32-2
• F2167-4303
• J-524190
• AS-59974
• FT-0766025
• DB-070440
• Isoquinoline-4-carbothioamide

• MDL： MFCD06738908
• Inchi： 1S/C10H8N2S/c11-10(13)9-6-12-5-7-3-1-2-4-8(7)9/h1-6H,(H2,11,13)
• InChI Key： SUWLHYGPNPIKPI-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=CC2C=CC=CC=21)N

Computed Properties

• Exact Mass: 188.04100
• Monoisotopic Mass: 188.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71
• XLogP3: 1.6

Experimental Properties

• PSA: 71.00000
• LogP: 2.56930

Isoquinoline-4-carbothioamide Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：